Cas no 1226-64-8 (Thiourea,N,N'-bis(2-methoxyphenyl)-)

• Product Name: Thiourea,N,N'-bis(2-methoxyphenyl)-
• CAS No: 1226-64-8
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 234084
• PubChem ID: 706972
• Update Time: 2025-11-01

Thiourea,N,N'-bis(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N'-bis(2-methoxyphenyl)-
• 1,3-Bis(2-methoxyphenyl)thiourea
• N,N'-di(2-methoxyphenyl)thiourea
• NSC 119320
• sym-Di-o-anisylthiourea
• SCHEMBL3822985
• 1226-64-8
• Cyclo[L-alanyl-L-alpha-glutamyl-L-leucyl-L-prolylglycyl-O-(N-L-phenylalanylglycyl)-L-seryl-L-isoleucyl-L-prolyl], cyclic (2-->6)-peptide (9CI)
• di(o-methoxyphenyl)thiourea
• n,n'-bis(2-methoxyphenyl)thiourea
• NSC119320
• DTXSID60924213
• SR-01000029120
• Oprea1_846144
• BRD-K05121882-001-01-5
• AKOS001016907
• NSC-119320
• N,N'-Bis(2-methoxyphenyl)carbamimidothioic acid
• Z45797177
• SR-01000029120-1

• Inchi： 1S/C15H16N2O2S/c1-18-13-9-5-3-7-11(13)16-15(20)17-12-8-4-6-10-14(12)19-2/h3-10H,1-2H3,(H2,16,17,20)
• InChI Key： SLCJUVBRGGUTNS-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1OC)NC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 288.09300
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134 ºC
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 74.61000
• LogP: 3.65870

Additional information on Thiourea,N,N'-bis(2-methoxyphenyl)-

Thiourea, N,N'-bis(2-methoxyphenyl)- (CAS No. 1226-64-8): A Comprehensive Overview

Thiourea, N,N'-bis(2-methoxyphenyl)-, identified by its CAS number 1226-64-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its versatile applications in various scientific domains.

The molecular structure of Thiourea, N,N'-bis(2-methoxyphenyl)- consists of a thiourea backbone substituted with two 2-methoxyphenyl groups. This configuration imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of methoxy groups enhances the compound's solubility and stability, facilitating its use in a wide range of chemical reactions.

In recent years, Thiourea, N,N'-bis(2-methoxyphenyl)- has been extensively studied for its potential applications in pharmaceuticals. Its ability to act as a nucleophile and participate in various organic transformations has made it a cornerstone in the development of novel therapeutic agents. Researchers have explored its role in the synthesis of heterocyclic compounds, which are known for their pharmacological properties.

One of the most notable areas of research involving Thiourea, N,N'-bis(2-methoxyphenyl)- is its application in the development of anticancer agents. Studies have demonstrated that derivatives of this compound can exhibit potent cytotoxic effects against various cancer cell lines. The mechanism behind this activity often involves the induction of apoptosis and inhibition of key signaling pathways involved in tumor growth. These findings have opened up new avenues for the design of next-generation chemotherapeutic drugs.

The compound's utility extends beyond oncology. It has also been investigated for its antimicrobial properties, showing promise in combating resistant bacterial strains. The methoxyphenyl groups contribute to its ability to disrupt bacterial cell membranes, thereby exerting an inhibitory effect on microbial growth. This has sparked interest in exploring its potential as an alternative treatment for infections caused by multidrug-resistant bacteria.

Furthermore, Thiourea, N,N'-bis(2-methoxyphenyl)- has found applications in materials science and polymer chemistry. Its reactivity allows it to serve as a crosslinking agent in the formation of polymers with enhanced mechanical and thermal properties. These polymers find use in various industrial applications, including coatings, adhesives, and specialty materials.

The synthesis of Thiourea, N,N'-bis(2-methoxyphenyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency.

In conclusion, Thiourea, N,N'-bis(2-methoxyphenyl)-, with its CAS number 1226-64-8, is a multifaceted compound with broad applications across multiple scientific disciplines. Its role in pharmaceutical research, particularly in the development of anticancer and antimicrobial agents, underscores its importance as a key intermediate in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific and medical progress.